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Compound of Interest

Compound Name: Whiskey lactone

Cat. No.: B1216221 Get Quote

The proper disposal of whiskey lactone is a critical aspect of laboratory safety and

environmental responsibility. While some safety data sheets may indicate that whiskey
lactone is not classified as a hazardous substance under specific transport regulations, it is

considered a combustible liquid and potentially toxic to aquatic life, necessitating its disposal as

regulated chemical waste.[1][2][3] Adherence to institutional and local regulations is paramount

for ensuring safety and compliance.

Experimental Protocols: Step-by-Step Disposal
Guidance
This protocol outlines the necessary steps for the safe handling and disposal of whiskey
lactone waste in a laboratory setting. The fundamental principle is that no experimental work

should commence without a clear plan for the disposal of all resulting materials.[4]

1. Personal Protective Equipment (PPE) and Handling:

Always wear appropriate personal protective equipment, including chemical-resistant gloves

(e.g., nitrile) and safety glasses or goggles.[5][6]

If there is a risk of splashing, a face shield is recommended.[6]

Conduct all handling and disposal procedures in a well-ventilated area or within a chemical

fume hood to avoid inhalation of vapors.[7]
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2. Waste Collection and Segregation:

Do Not Drain Dispose: Under no circumstances should whiskey lactone or materials

contaminated with it be poured down the sink or drain.[2][8][9] This is to prevent

environmental contamination and potential damage to the municipal waste system.[3][9]

Designated Waste Container: Collect all waste containing whiskey lactone (including

solutions, contaminated solvents, and spill cleanup materials) in a designated hazardous

waste container.[8][10]

Container Compatibility: The waste container must be made of a compatible material (e.g.,

glass or a suitable plastic) and have a tightly fitting screw cap to prevent the release of

vapors.[8][10][11] Keep the container closed except when actively adding waste.[8]

Labeling: Clearly label the waste container with a "Hazardous Waste" tag, identifying the

contents as "Whiskey Lactone".[8][12] Vague identifiers like "Solvent Waste" are not

acceptable.[8]

3. Spill Management:

In the event of a spill, remove any nearby sources of ignition.[6]

Absorb the spilled liquid using an inert, non-combustible absorbent material such as

vermiculite, sand, or a commercial chemical sorbent (e.g., Chemizorb®).[2][6]

Carefully collect the contaminated absorbent material and place it into the designated

hazardous waste container for disposal.[6]

4. Disposal of Empty Containers:

Empty containers that previously held whiskey lactone must be treated as hazardous waste

as residue can still pose a risk.[9]

It is recommended to triple-rinse the empty container with a suitable solvent (e.g., ethanol or

acetone).[7][11]
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The rinsate from this cleaning process must be collected and disposed of as hazardous

chemical waste in your designated container.[4][7]

5. Storage and Final Disposal:

Store the sealed and labeled hazardous waste container in a designated, cool, and well-

ventilated satellite accumulation area.[10]

Segregate the whiskey lactone waste from incompatible materials, particularly strong

oxidizing agents.[10]

Contact your institution's Environmental Health and Safety (EH&S) office or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[8][10] Disposal

methods often include incineration or sanitary landfill in strict accordance with local, state,

and federal regulations.[3]

Data Presentation: Properties of Whiskey Lactone
The following table summarizes key quantitative data for whiskey lactone, essential for its

safe handling and management.

Property Value Source(s)

Chemical Formula C₉H₁₆O₂ [13]

Molecular Weight 156.22 g/mol [13]

CAS Number 39212-23-2

Flash Point 113 °C / 235.4 °F (closed cup)

Physical Form Clear Liquid [13]

Storage Class 10 - Combustible Liquids

Mandatory Visualization: Disposal Workflow
The diagram below illustrates the logical workflow for the proper disposal of whiskey lactone,

from generation to final pickup.
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Caption: Logical workflow for the proper disposal of whiskey lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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